Cas no 38025-74-0 (5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one)
38025-74-0 structure
Product Name:5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one
CAS No:38025-74-0
MF:C8H13NO2
MW:155.194322347641
CID:922870
PubChem ID:301013
Update Time:2025-04-19
5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one
- 6-Hydroxy-2-methyl-2-azabicyclo< 2,2,2> octan-3-on; NSC176941; 6-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-3-one; 6-hydroxy-2-methyl-2-aza-bicyclo[2.2.2]octan-3-one; AC1L6XI9;
- NSC 176941
- 6-hydroxy-2-methyl-2-azabicyclo[2.2.2]octan-3-one
- DS-001615
- 6-Hydroxy-2-methyl-2-azabicyclo(2.2.2)octan-3-one
- NSC-176941
- 6-hydroxy-7-methyl-7-azabicyclo[2.2.2]octan-8-one
- DTXSID80306491
- NSC176941
- 38025-74-0
-
- Inchi: 1S/C8H13NO2/c1-9-6-3-2-5(8(9)11)4-7(6)10/h5-7,10H,2-4H2,1H3
- InChI Key: LTPVIJJDSXRBAH-UHFFFAOYSA-N
- SMILES: OC1CC2C(N(C)C1CC2)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
5-hydroxy-3-methyl-3-azabicyclo[2.2.2]octan-2-one Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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